(R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethanamine

• IUPAC Name: (1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethanamine
• InChI: InChI=1S/C8H7F4N/c9-6-3-1-5(2-4-6)7(13)8(10,11)12/h1-4,7H,13H2/t7-/m1/s1
• InChI Key: FRDAKAYQSQLWRW-SSDOTTSWSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(F)(F)F)N)F
• Isomeric SMILES: C1=CC(=CC=C1[C@H](C(F)(F)F)N)F
• Molecular Formula: C8H7F4N
• Molecular Weight: 193.14 g/mol

Description

“®-2,2,2-trifluoro-1-(4-fluorophenyl)ethanamine” is a chemical compound. It’s also known as "®-1-(4-Fluorophenyl)ethanamine". It’s used as a pharmaceutical intermediate and in organic synthesis.

Molecular Structure Analysis

The molecular formula of “®-2,2,2-trifluoro-1-(4-fluorophenyl)ethanamine” is C8H10FN. The InChI code is 1S/C8H10FN.ClH/c1-6(10)7-2-4-8(9)5-3-7;/h2-6H,10H2,1H3;1H/t6-;/m1./s1.

Physical And Chemical Properties Analysis

“®-2,2,2-trifluoro-1-(4-fluorophenyl)ethanamine” has a molecular weight of 139.17. It’s a white to yellow powder or crystals. It has a melting point of -30°C, a boiling point of 76°C at 22mm, and a density of 1.03 g/cm³. It’s sparingly soluble in water (1.5E-3 g/L at 25°C).

Scientific Research Applications

Neurochemical Investigations

(R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethanamine has been explored for its potential effects on the central nervous system. Research involving similar fluorinated compounds has demonstrated their interactions with various neurotransmitter systems, including serotonin and dopamine. For example, studies on fluoroamphetamine analogs have investigated their impact on neurotransmitter release and receptor binding, providing insights into their psychoactive properties and potential therapeutic applications (Danielson et al., 1986).

Pharmacological Applications

Fluorinated compounds are known for their diverse pharmacological activities, with this compound potentially serving as a lead compound for drug development. Its structure could be beneficial in designing drugs targeting monoamine neurotransmitter systems, which are implicated in various psychiatric and neurological disorders. Research on similar fluorinated analogs of psychoactive substances has shown that subtle changes in molecular structure can significantly alter biological activity, offering avenues for developing new therapeutic agents with improved efficacy and safety profiles (Ferrari & Claudi, 1991).

Mechanism of Action

The mechanism of action of “®-2,2,2-trifluoro-1-(4-fluorophenyl)ethanamine” is not specified in the sources I found. It’s likely dependent on the specific context in which the compound is used, particularly if it’s used as an intermediate in the synthesis of other compounds.

Safety and Hazards

“®-2,2,2-trifluoro-1-(4-fluorophenyl)ethanamine” is classified as a hazardous substance. It’s harmful if swallowed and causes severe skin burns and eye damage. It’s also toxic to aquatic life with long-lasting effects. Safety measures include avoiding release to the environment, wearing protective equipment, and storing it locked up.